Cas no 131748-96-4 (ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate)
Ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a fluorinated heterocyclic compound featuring a thiazole core with a trifluoromethyl group at the 2-position and an ester moiety at the 5-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the ester functionality allows for further derivatization. Its electron-withdrawing properties influence the thiazole ring's electronic characteristics, facilitating applications in cross-coupling reactions and as a building block for bioactive molecules. The compound is particularly useful in the development of fluorinated analogs for medicinal chemistry and crop protection agents.
131748-96-4 structure
Product Name:ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate
CAS No:131748-96-4
MF:C7H6F3NO2S
MW:225.188251018524
MDL:MFCD09055619
CID:654194
PubChem ID:15171126
Update Time:2025-06-07
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate
- 2-(trifluoromethyl)-5-Thiazolecarboxylic acid ethyl ester
- 2-Trifluoromethylthiazole-5-carboxylic acid ethyl ester
- ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- ethyl 2-(trifluoroMethyl)thiazol-5-carboxylate
- 2-trifluoroMethylthiozole-5-carboxylic acid ethyl
- 2-Trifluoromethyl-thiazole-5-carboxylic acid ethyl ester
- KQTWGECEHUVSPX-UHFFFAOYSA-N
- BCP26268
- RP05364
- PB18968
- TRA
- 5-Thiazolecarboxylic acid, 2-(trifluoromethyl)-, ethyl ester
- CS-B0813
- SY033618
- Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate, 97%
- W-205380
- ethyl 2-(trifluoromethyl)-5-thiazolecarboxylate
- FS-3184
- AKOS005255115
- MFCD09055619
- Ethyl2-(trifluoromethyl)thiazole-5-carboxylate
- DTXSID90569510
- 131748-96-4
- SCHEMBL5755213
-
- MDL： MFCD09055619
- Inchi： 1S/C7H6F3NO2S/c1-2-13-5(12)4-3-11-6(14-4)7(8,9)10/h3H,2H2,1H3
- InChI Key： KQTWGECEHUVSPX-UHFFFAOYSA-N
- SMILES： S1C(C(F)(F)F)=NC=C1C(=O)OCC
Computed Properties
- Exact Mass: 225.00700
- Monoisotopic Mass: 225.00713409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 2.4
Experimental Properties
- Color/Form: No data available
- Density: 1.407
- Melting Point: No data available
- Boiling Point: 195 ºC
- Flash Point: 72 ºC
- Refractive Index: n20/D1.441
- PSA: 67.43000
- LogP: 2.33860
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H227-H302-H315-H317-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NA 1993 / PGIII
- Hazard Category Code： 22-36/37/38-43
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104765-10g |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
131748-96-4 | 97% | 10g |
$231 | 2021-08-06 | |
| Chemenu | CM104765-25g |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
131748-96-4 | 97% | 25g |
$407 | 2021-08-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E132116-250mg |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
131748-96-4 | 97% | 250mg |
¥55.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E132116-1g |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
131748-96-4 | 97% | 1g |
¥125.90 | 2023-09-03 | |
| Fluorochem | 079010-1g |
Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate |
131748-96-4 | 95% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 079010-5g |
Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate |
131748-96-4 | 95% | 5g |
￡84.00 | 2022-03-01 | |
| Fluorochem | 079010-10g |
Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate |
131748-96-4 | 95% | 10g |
￡157.00 | 2022-03-01 | |
| Fluorochem | 079010-25g |
Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate |
131748-96-4 | 95% | 25g |
￡323.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 067113-500mg |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
131748-96-4 | 95% | 500mg |
2192.0CNY | 2021-07-12 | |
| Ambeed | A228005-1g |
Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate |
131748-96-4 | 97% | 1g |
$33.0 | 2024-04-24 |
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:131748-96-4)ETHYL 2-(TRIFLUOROMETHYL)THIAZOLE-5-CARBOXYLATE
Order Number:sfd14895
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:131748-96-4)2-(三氟甲基)噻唑-5-甲酸乙酯
Order Number:LE27066824
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:131748-96-4)ETHYL 2-(TRIFLUOROMETHYL)THIAZOLE-5-CARBOXYLATE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:131748-96-4)2-(三氟甲基)噻唑-5-甲酸乙酯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry